Cas no 1072946-53-2 (2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid)

• Product Name: 2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid
• CAS No: 1072946-53-2
• MF: C₇H₅BBrCl₃O₂
• MW: 318.187398672104
• MDL: MFCD11053838
• CID: 857222
• PubChem ID: 46738951
• Update Time: 2025-10-28

2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-(Bromomethyl)-3,4,5-trichlorophenyl)boronic acid
• (2-(Bromomethyl)-3,4,5-trichlorophenyl)-boronic acid
• 2-(Bromomethyl)-3,4,5-trichlorophenylboronic acid
• 1072946-53-2
• BS-22447
• XSB94653
• (2-(Bromomethyl)-3,4,5-trichlorophenyl)boronicacid
• AKOS015836000
• DTXSID70674595
• MFCD11053838
• [2-(bromomethyl)-3,4,5-trichlorophenyl]boronic acid
• 2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid

• MDL： MFCD11053838
• Inchi： 1S/C7H5BBrCl3O2/c9-2-3-4(8(13)14)1-5(10)7(12)6(3)11/h1,13-14H,2H2
• InChI Key： YFKTUNRHMJFFRC-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=CC=1B(O)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 315.86300
• Monoisotopic Mass: 315.86316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.87±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• PSA: 40.46000
• LogP: 2.22150

Additional information on 2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid

Introduction to 2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid (CAS No. 1072946-53-2) and Its Applications in Modern Chemical Biology

2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid, with the chemical identifier CAS No. 1072946-53-2, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a unique structural motif comprising a bromomethyl group attached to a trichlorophenyl ring, which is further functionalized with a boronic acid moiety. The combination of these functional groups makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and the development of novel bioactive molecules.

The bromomethyl group in the molecule serves as a reactive handle for further derivatization, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions. This property is particularly valuable in constructing complex molecular architectures, which are often required in drug discovery and material science applications. On the other hand, the trichlorophenyl ring introduces electron-withdrawing effects and lipophilicity, which can modulate the electronic properties and biological activity of the resulting compounds. The presence of multiple chlorine atoms enhances the reactivity of the aromatic system, making it amenable to various chemical transformations.

The boronic acid component is another key feature of this compound, as boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions. This reaction is one of the most powerful tools in modern organic synthesis, allowing for the efficient construction of biaryl and heteroaryl compounds. The Suzuki-Miyaura coupling has been widely employed in the synthesis of pharmaceuticals, agrochemicals, and materials, due to its high selectivity, mild conditions, and broad substrate scope. The incorporation of 2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid into synthetic protocols can thus facilitate the preparation of complex molecules with enhanced functionality.

In recent years, there has been growing interest in exploring the applications of this compound in medicinal chemistry. Researchers have leveraged its unique structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that interact with biological targets such as kinases and transcription factors. The ability to precisely modulate the electronic and steric properties of these inhibitors through structural modifications has opened new avenues for drug design.

One notable area where this compound has found application is in the development of probes for biochemical studies. Boronic acids are known to form reversible coordination complexes with diols, making them valuable tools for studying protein-protein interactions and enzyme mechanisms. The bromomethyl group allows for further functionalization, enabling the attachment of fluorophores or affinity tags for imaging and detection purposes. Such probes have been instrumental in elucidating complex biological pathways and have potential applications in diagnostic assays.

The trichlorophenyl moiety also contributes to the biological activity of derivatives derived from this compound. Chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to enhance binding affinity and metabolic stability. Researchers have exploited this property to design compounds with improved pharmacokinetic profiles. For example, derivatives of 2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid have been investigated as potential candidates for treating neurological disorders, where precise modulation of receptor binding is crucial.

Advances in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling studies have revealed insights into how structural modifications influence biological activity. By integrating experimental data with computational predictions, researchers can rationally design derivatives with optimized properties. This interdisciplinary approach has accelerated the development pipeline for novel therapeutics.

The role of this compound extends beyond pharmaceutical applications into materials science. Boronic acids are known for their ability to form coordination complexes with metals and polymers, leading to innovative materials with tailored properties. For instance, derivatives of 2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid have been explored as components in self-healing polymers and metal-organic frameworks (MOFs). These materials exhibit unique functionalities such as reversible bonding and stimuli-responsive behavior, opening new possibilities for advanced technological applications.

In conclusion,2-(Bromomethyl)-3,4,5-trichlorophenylboronic Acid (CAS No. 1072946-53-2) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features make it a valuable intermediate for organic synthesis, while its reactivity enables the development of novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound,Suzuki-Miyaura coupling, biochemical probes,trichlorophenyl, and computational chemistry will undoubtedly play pivotal roles in harnessing its full potential.